2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H17F3N6O2S/c1-25-8-10(15(24-25)28-3)14-22-23-16(26(14)2)29-9-13(27)21-12-7-5-4-6-11(12)17(18,19)20/h4-8H,9H2,1-3H3,(H,21,27)
• InChI Key: LURTZQKKROAPFG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C2=NN=C(N2C)SCC(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H17F3N6O2S
• Molecular Weight: 426.4 g/mol
• CAS No.: 1014053-13-4

Description

This compound belongs to the class of 1,2,4-triazole-thioacetamide derivatives, which are of significant interest in medicinal chemistry due to their diverse pharmacological activities. Its structure features a 1,2,4-triazole core substituted with a 3-methoxy-1-methylpyrazole moiety at position 5, a methyl group at position 4, and a thioether linkage connecting to an acetamide group. The acetamide nitrogen is further substituted with a 2-(trifluoromethyl)phenyl ring, a common pharmacophore known to enhance metabolic stability and target binding affinity .

The compound’s design leverages the synergistic effects of dual heterocyclic systems (pyrazole and triazole), which are frequently employed to improve bioactivity and selectivity in drug discovery . Its synthesis likely involves sequential heterocyclicization, alkylation, and coupling reactions, as evidenced by analogous protocols for related compounds .

Biological Activity

The compound 2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a novel chemical entity that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a pyrazole moiety, a triazole ring, and a trifluoromethylphenyl group. The presence of these functional groups suggests potential interactions with various biological targets.

Molecular Formula

• Molecular Formula : C$_{15}$H$_{15}$F$_{3}$N$_{5}$O$_{1}$S

Key Functional Groups

• Pyrazole : Known for various biological activities including anticancer and anti-inflammatory effects.
• Triazole : Often associated with antifungal and anticancer properties.
• Thioether linkage : May enhance bioavailability and modulate pharmacokinetic properties.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds containing pyrazole and triazole moieties. For example, derivatives of pyrazoles have shown significant activity against various cancer cell lines, including breast and colon cancer cells. The compound is expected to exhibit similar properties due to its structural components.

Case Study: In Vitro Evaluation

In a study evaluating the anticancer activity of related triazole-thione compounds, several derivatives were tested against human breast cancer (T47D) and colon carcinoma (HCT-116) cell lines. Notably, some derivatives demonstrated IC$_{50}$ values as low as 6.2 μM against HCT-116 cells, indicating potent activity .

Antimicrobial Properties

Pyrazole derivatives have been recognized for their antimicrobial activities. The compound may exhibit similar properties due to the presence of the pyrazole ring, which has been associated with antibacterial and antifungal effects.

Table 1: Summary of Biological Activities of Pyrazole Derivatives

Activity Type	Example Compounds	IC$_{50}$ Values
Anticancer	1-Methyl-1H-pyrazol-4-yl derivatives	6.2 μM (HCT-116)
Antibacterial	Various substituted pyrazoles	Varies by strain
Antifungal	Triazole-thione compounds	Moderate activity reported

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of Kinase Activity : Similar compounds have been shown to inhibit specific kinases involved in cancer cell proliferation.
• Interference with Cell Cycle Regulation : By modulating cyclin-dependent kinases (CDKs), these compounds can induce cell cycle arrest in cancer cells.
• Induction of Apoptosis : Some studies suggest that pyrazole derivatives can activate apoptotic pathways in cancer cells.

Additional Pharmacological Effects

Beyond anticancer and antimicrobial activities, pyrazoles are also noted for other pharmacological effects:

• Anti-inflammatory : Exhibiting potential in reducing inflammation markers.
• Antioxidant : Capable of scavenging free radicals and reducing oxidative stress.
• Neuroprotective Properties : Some derivatives have shown promise in protecting neuronal cells from damage.

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected 1,2,4-Triazole-Thioacetamide Derivatives

Compound Name / ID	Triazole Substituents	Heterocyclic Appendage	Acetamide Substituent	Key Functional Features
Target Compound	4-Methyl, 5-(3-methoxy-1-methylpyrazol-4-yl)	3-Methoxy-1-methylpyrazole	2-(Trifluoromethyl)phenyl	CF₃ group enhances metabolic stability
2-((5-(4-Methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide	4-(1H-Pyrrol-1-yl), 5-(4-methoxybenzyl)	Pyrrole, 4-methoxybenzyl	2-(Trifluoromethyl)phenyl	Pyrrole may increase lipophilicity
N-R-2-(5-(5-Methyl-1H-pyrazole-3-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetamides	4-Phenyl, 5-(5-methylpyrazole-3-yl)	5-Methylpyrazole	Variable R groups	Phenyl group enhances π-π stacking
2-((5-Benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl)-N-(3-nitrophenyl)acetamide	4-Methyl, 5-benzyl	Benzyl	3-Nitrophenyl	Nitro group may improve electron deficiency

Pharmacological and Physicochemical Properties

Bioactivity

• Target Compound : While explicit pharmacological data are unavailable, its structural analogs demonstrate antiproliferative, antimicrobial, and enzyme-inhibitory activities. The trifluoromethylphenyl group is associated with enhanced target binding in kinase inhibitors .
• Analog from : Derivatives with 5-methylpyrazole and phenyl-triazole substituents showed promising activity in PASS (Prediction of Activity Spectra for Substances) screening, particularly as kinase inhibitors and antimicrobial agents .
• Analog from : The 3-nitrophenyl derivative exhibited higher cytotoxicity in preliminary assays, attributed to the electron-withdrawing nitro group enhancing DNA intercalation .

Solubility and Lipophilicity

• The target compound’s 3-methoxy group may improve water solubility compared to purely hydrophobic substituents (e.g., benzyl in ). However, the trifluoromethylphenyl group counterbalances this by increasing lipophilicity (LogP ~3.5 estimated).
• Pyrrole-containing analogs (e.g., ) display higher LogP values (~4.2), suggesting reduced bioavailability compared to the target compound .

Critical Research Findings

Dual Heterocyclic Systems : Compounds combining pyrazole and triazole moieties (e.g., target compound and ) exhibit broader bioactivity due to synergistic electronic and steric effects .

Role of Trifluoromethyl Groups : The CF₃ group in the target compound and analogs enhances metabolic stability and binding affinity to hydrophobic enzyme pockets .

Electron-Deficient Aromatic Rings : Derivatives with electron-withdrawing groups (e.g., nitro in ) show higher cytotoxicity but may suffer from reduced solubility.